Cas no 3356-86-3 (4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI))

4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI) structure

3356-86-3 structure

Product Name:4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI)

CAS No:3356-86-3

Molecular Formula:C₉H₁₀O₃

Molecular Weight:166.1739

CID:295434

PubChem ID:122130149

4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI) Properties

Names and Identifiers

- Methyl 3-hydroxy-4-methylbenzoate
- (E)-Diethyl 5,5'-(triaz-1-ene-1,3-diyl)bis(2-methyloxazole-4-carboxylate)
- 3356-86-3
- InChIKey： GCSINTLJUNXLLU-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10O3/c1-6-3-4-7(5-8(6)10)9(11)12-2/h3-5,10H,1-2H3
- SMILES： COC(C1C=CC(C)=C(O)C=1)=O

Computed Properties

Exact Mass: 351.11788328g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 9
Monoisotopic Mass: 351.11788328g/mol
Heavy Atom Count: 25
Complexity: 504
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 141Å²

4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI) Related Literature

1. Contents list

CrystEngComm, 2016,18, 5055-5061
2. Multitask deep learning with dynamic task balancing for quantum mechanical properties prediction†

Ziduo Yang,Weihe Zhong,Qiujie Lv Phys. Chem. Chem. Phys., 2022,24, 5383-5393
3. Assessor in action: assessment literacy development in a biochemistry context

Paula P. Lemons,Jennifer A. Loertscher,Vicky Minderhout Chem. Educ. Res. Pract., 2023,24, 914-937
4. Synthesis, photophysical and nonlinear optical properties of a series of ball-type phthalocyanines in solution and thin films†

Njemuwa Nwaji,John Mack,Jonathan Britton,Tebello Nyokong New J. Chem., 2017,41, 2020-2028
5. Predicting the state parameters of lithium ion batteries: the race between filter-based and data driven approaches

Siddhi Vinayak Pandey,Nishi Parikh,Daniel Prochowicz,Seckin Akin,Soumitra Satapathi,Mohammad Mahdi Tavakoli,Abul Kalam,Pankaj Yadav Sustainable Energy Fuels, 2023,7, 598-628
6. Seed-mediated synthesis of Au@PtCu nanostars with rich twin defects as efficient and stable electrocatalysts for methanol oxidation reaction†

Biao Sun,Sai Luo,Long Huang,Shan Su,Chunfeng Meng,Aihua Yuan,Hui Zhang RSC Adv., 2019,9, 35887-35894
7. Toward high efficiency organic photovoltaic devices with enhanced thermal stability utilizing P3HT-b-P3PHT block copolymer additives†

Mingjing Zhu,Heejun Kim,Yu Jin Jang,Sungmin Park,Du Yeol Ryu,Kyungkon Kim,Ping Tang,Feng Qiu,Juan Peng J. Mater. Chem. A, 2016,4, 18432-18443
8. Correction: Core–shell defective TiO2 nanoparticles by femtosecond laser irradiation with enhanced photocatalytic performance

Reza Karimi,Liena Zaidan,Joseph Sanderson Mater. Adv., 2023,4, 1403-1403
9. Correction: Protected lignin biorefining through cyclic extraction: gaining fundamental insights into the tuneable properties of lignin by chemometrics

Vijaya Lakshmi Vegunta,Raghu Deshpande Green Chem., 2022,24, 2636-2637
10. Contents

Chem. Commun., 2011,47, 1915-1935

3356-86-3 (4-Oxazolecarboxylicacid, 5,5'-(1-triazene-1,3-diyl)bis[2-methyl-, diethyl ester (9CI)) Related Products

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